Tert-butyl 3-((6-chloro-5-iodopyridin-3-yloxy)-methyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[(6-chloro-5-iodopyridin-3-yl)oxymethyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H20ClIN2O3/c1-15(2,3)22-14(20)19-5-4-10(8-19)9-21-11-6-12(17)13(16)18-7-11/h6-7,10H,4-5,8-9H2,1-3H3
• InChI Key: YNHFHKOVLUOVIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)COC2=CC(=C(N=C2)Cl)I
• Molecular Formula: C15H20ClIN2O3
• DSSTOX Substance ID: DTXSID801124897
• Molecular Weight: 438.69 g/mol
• CAS RN: 1186311-20-5

Description

Tert-butyl 3-((6-chloro-5-iodopyridin-3-yloxy)-methyl)pyrrolidine-1-carboxylate, also known as this compound, is an organic compound that is used in many scientific research applications, such as in the synthesis of organic compounds, as a catalyst in various chemical reactions, and as an intermediate in the synthesis of pharmaceuticals. This compound has been studied extensively for its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.

Scientific Research Applications

• Photochemical and Thermal Synthesis Applications : A study discusses the photochemical and thermal synthesis of complexes that include a structure similar to the one . These complexes have potential applications in various fields due to their selective and efficient ligand interchange capabilities under irradiation conditions (Bonnet et al., 2003).

• Water Oxidation Catalysts : Another research focuses on the synthesis of Ru complexes for water oxidation, indicating the potential use of similar compounds in catalysis and energy-related applications (Zong & Thummel, 2005).

• Production of Substituted Pyrroles : A study demonstrates the reaction of tert-butyl ester of pyrrole carboxylic acid with singlet oxygen, leading to the production of 5-substituted pyrroles. This has implications in synthetic organic chemistry, especially in the production of compounds like prodigiosin (Wasserman et al., 2004).

• Catalytic Systems for Oxidation Reactions : Research on the iodine–pyridine–tert-butylhydroperoxide catalytic system reveals its application in the oxidation of benzylic methylenes to ketones and primary amines to nitriles, showcasing the environmental benefits of such metal-free systems (Zhang et al., 2009).

• Asymmetric Synthesis of Pyrrolidines : A practical asymmetric synthesis method for N-tert-butyl disubstituted pyrrolidines via a nitrile anion cyclization strategy is discussed. This method has significant applications in the efficient synthesis of chiral pyrrolidine derivatives (Chung et al., 2005).

• Synthesis and Characterization of Schiff Base Compounds : Research involving the synthesis of tert-butyl-based compounds and their characterization using various spectroscopic methods indicates their potential in the development of new materials and molecular structures (Çolak et al., 2021).